Cas no 2418663-05-3 (5-Amino-2-methyl-3-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride)

• Product Name: 5-Amino-2-methyl-3-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride
• CAS No: 2418663-05-3
• MF: C₁₀H₁₀FNO₂S
• MW: 227.255304813385
• CID: 5676814
• PubChem ID: 165774992
• Update Time: 2025-11-01

5-Amino-2-methyl-3-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2418663-05-3
• 5-amino-2-methyl-3-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride
• EN300-26626697
• 5-Amino-2-methyl-3-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride

• Inchi： 1S/C10H10FNO2S/c1-3-4-8-5-9(12)6-10(7(8)2)15(11,13)14/h1,5-6H,4,12H2,2H3
• InChI Key： WSNNJZZNJAUIKQ-UHFFFAOYSA-N
• SMILES： S(C1=CC(=CC(CC#C)=C1C)N)(=O)(=O)F

Computed Properties

• Exact Mass: 227.04162790g/mol
• Monoisotopic Mass: 227.04162790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.5Ų

Additional information on 5-Amino-2-methyl-3-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride

Comprehensive Overview of 5-Amino-2-methyl-3-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride (CAS No. 2418663-05-3)

5-Amino-2-methyl-3-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride (CAS No. 2418663-05-3) is a specialized sulfonyl fluoride derivative with significant applications in chemical biology and medicinal chemistry. This compound belongs to a class of small-molecule probes widely used for target identification and activity-based protein profiling (ABPP). Its unique structure, featuring an amino group, a methyl substituent, and a propargyl moiety, makes it a versatile tool for researchers exploring enzyme inhibition and covalent drug discovery.

The growing interest in covalent inhibitors and click chemistry has propelled the demand for compounds like 5-Amino-2-methyl-3-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride. Its sulfonyl fluoride group reacts selectively with nucleophilic amino acids, such as serine, threonine, and tyrosine, enabling the study of protein-ligand interactions. This reactivity aligns with current trends in proteomics and chemical proteomics, where researchers seek to map enzyme active sites and identify novel therapeutic targets.

One of the most searched questions in chemical databases revolves around the stability and solubility of sulfonyl fluoride compounds. Studies indicate that 5-Amino-2-methyl-3-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride exhibits moderate stability in aqueous solutions, making it suitable for biological assays. Its propargyl group further allows for bioorthogonal labeling via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a technique frequently discussed in bioconjugation forums.

In the context of drug discovery, this compound is often compared to other sulfonyl fluoride-based probes, such as fluorosulfate tyrosine (FSY) derivatives. A trending topic in pharmaceutical research is the optimization of covalent warheads for improved target selectivity. The methyl and propargyl substituents in 5-Amino-2-methyl-3-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride contribute to its steric and electronic properties, influencing its binding affinity to proteases and kinases.

Another hot topic is the role of sulfonyl fluorides in fragment-based drug design (FBDD). Researchers frequently inquire about the synthetic accessibility of such compounds. The synthesis of 5-Amino-2-methyl-3-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride typically involves multistep organic transformations, including sulfonylation and Sonogashira coupling, which are well-documented in peer-reviewed journals.

From an industrial perspective, the scalability of sulfonyl fluoride production is a common concern. While 5-Amino-2-methyl-3-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride is primarily used in academic research, its analogs have found applications in agrochemicals and material science. Discussions on patent databases highlight its potential as a crosslinking agent for polymer modification.

In summary, 5-Amino-2-methyl-3-(prop-2-yn-1-yl)benzene-1-sulfonyl fluoride (CAS No. 2418663-05-3) is a valuable chemical tool for advancing biochemical research and drug development. Its relevance to covalent inhibitor design, proteomics, and click chemistry ensures its continued prominence in scientific literature and online search queries.